Cas no 1304886-37-0 (2-4-(dimethylsulfamoyl)phenylpropanoic acid)

2-4-(Dimethylsulfamoyl)phenylpropanoic acid is a sulfonamide derivative with potential applications in pharmaceutical and chemical research. Its structure features a dimethylsulfamoyl group attached to a phenyl ring, which is further linked to a propanoic acid moiety. This compound may exhibit bioactivity due to the sulfonamide functional group, commonly associated with antimicrobial or anti-inflammatory properties. The presence of the carboxylic acid group enhances its solubility and reactivity, making it suitable for further derivatization or as an intermediate in synthetic pathways. Its well-defined molecular architecture allows for precise modifications, supporting its use in drug discovery and development. The compound is typically characterized by high purity and stability under standard conditions.
2-4-(dimethylsulfamoyl)phenylpropanoic acid structure
1304886-37-0 structure
Product Name:2-4-(dimethylsulfamoyl)phenylpropanoic acid
CAS No:1304886-37-0
MF:C11H15NO4S
MW:257.30610203743
CID:4587057
PubChem ID:61780162
Update Time:2025-05-25

2-4-(dimethylsulfamoyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(dimethylsulfamoyl)phenyl]propanoic acid
    • 2-4-(dimethylsulfamoyl)phenylpropanoic acid
    • Inchi: 1S/C11H15NO4S/c1-8(11(13)14)9-4-6-10(7-5-9)17(15,16)12(2)3/h4-8H,1-3H3,(H,13,14)
    • InChI Key: GHLICBYZLCIWML-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C1=CC=C(S(N(C)C)(=O)=O)C=C1)C

Computed Properties

  • Exact Mass: 257.072
  • Monoisotopic Mass: 257.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.1A^2

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: NA
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

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Additional information on 2-4-(dimethylsulfamoyl)phenylpropanoic acid

Research Briefing on 2-4-(dimethylsulfamoyl)phenylpropanoic acid (CAS: 1304886-37-0) in Chemical Biology and Pharmaceutical Applications

2-4-(dimethylsulfamoyl)phenylpropanoic acid (CAS: 1304886-37-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dimethylsulfamoyl and phenylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a modulator of biological pathways, particularly in inflammation and metabolic disorders. The compound's unique chemical structure allows for targeted interactions with specific enzymes and receptors, making it a valuable candidate for drug development.

Recent research has highlighted the synthesis and optimization of 2-4-(dimethylsulfamoyl)phenylpropanoic acid, with a focus on improving its bioavailability and pharmacokinetic properties. Advanced computational modeling and high-throughput screening techniques have been employed to identify its binding affinities and mechanistic pathways. These studies have revealed that the compound exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-4-(dimethylsulfamoyl)phenylpropanoic acid has been investigated for its role in metabolic regulation. Preclinical studies have demonstrated its ability to modulate glucose and lipid metabolism, making it a potential candidate for treating metabolic syndromes such as diabetes and obesity. The compound's mechanism of action involves the activation of peroxisome proliferator-activated receptors (PPARs), which play a critical role in energy homeostasis and insulin sensitivity.

Further investigations into the safety and efficacy of 2-4-(dimethylsulfamoyl)phenylpropanoic acid are ongoing, with several clinical trials in the pipeline. Early-phase trials have reported favorable tolerability profiles, with minimal adverse effects observed in animal models. However, more comprehensive studies are needed to fully elucidate its therapeutic potential and optimize dosing regimens for human applications.

In conclusion, 2-4-(dimethylsulfamoyl)phenylpropanoic acid (CAS: 1304886-37-0) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its dual role in inflammation and metabolic regulation underscores its versatility as a therapeutic agent. Continued research and development efforts are expected to further validate its efficacy and safety, paving the way for its potential integration into clinical practice.

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